
3-Methylheptanenitrile safety and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Methylheptanenitrile

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). While compiled with diligence, specific

safety and toxicological data for 3-Methylheptanenitrile is limited in publicly available

literature. The information provided is largely based on the properties of structurally similar

aliphatic nitriles. Always consult with your institution's safety office and refer to any available

supplier-specific safety information before handling this chemical.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 3-Methylheptanenitrile is

fundamental to its safe handling. The following table summarizes key computed and available

data for this compound.
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Property Value Reference

Molecular Formula C₈H₁₅N --INVALID-LINK--[1]

Molecular Weight 125.21 g/mol --INVALID-LINK--[1]

IUPAC Name 3-methylheptanenitrile --INVALID-LINK--[1]

CAS Number 75854-65-8 --INVALID-LINK--[1]

Appearance
Assumed to be a liquid at room

temperature

Inferred from similar

compounds

Boiling Point Data not available

Melting Point Data not available

Flash Point
Data not available; expected to

be flammable

Inferred from similar

compounds

Solubility
Low aqueous solubility is

expected
--INVALID-LINK--[2]

Density Data not available

Vapor Pressure Data not available

XLogP3-AA (LogP) 2.9 --INVALID-LINK--[1]

Hazard Identification and Toxicology
While a specific GHS classification for 3-Methylheptanenitrile is not readily available, it should

be handled as a hazardous substance based on the toxicological profile of other aliphatic

nitriles.

2.1 Principal Hazards

The primary toxicological concern with aliphatic nitriles is the metabolic release of cyanide ions.

[3] This process can interfere with cellular respiration, leading to cytotoxic hypoxia. The toxicity

of nitriles is influenced by their chemical structure, which affects the rate of cyanide liberation.

[4][5]
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Expected GHS Classification (Based on Analogs):

Hazard Class Hazard Category
GHS Hazard Statement
(Assumed)

Flammable Liquids Category 3 or 4

H226: Flammable liquid and

vapor or H227: Combustible

liquid

Acute Toxicity (Oral) Category 3 or 4
H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 3 or 4

H311: Toxic in contact with

skin or H312: Harmful in

contact with skin

Acute Toxicity (Inhalation) Category 3 or 4
H331: Toxic if inhaled or H332:

Harmful if inhaled

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

2.2 Toxicological Data Summary

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal

concentration, 50%) for 3-Methylheptanenitrile are not available in the reviewed literature.

However, the general toxicity of aliphatic nitriles is well-documented.[6] They are absorbed

through inhalation, ingestion, and skin contact.[2]

2.3 Mechanism of Toxicity: A Simplified Signaling Pathway

The primary mechanism of acute toxicity for aliphatic nitriles is the in-vivo liberation of cyanide.

This process is generally understood to occur via cytochrome P450-mediated oxidation. The

liberated cyanide then inhibits cytochrome c oxidase in the mitochondrial electron transport

chain, leading to a disruption of cellular respiration.
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Figure 1: Simplified pathway of aliphatic nitrile toxicity.

Experimental Protocols
While specific experimental protocols for 3-Methylheptanenitrile were not found, standard

methodologies for assessing the toxicity of chemical substances are well-established.

Researchers should adapt these general protocols to the specific properties of 3-
Methylheptanenitrile.

3.1 In Vitro Cytotoxicity Assay (General Protocol)

Objective: To assess the potential for 3-Methylheptanenitrile to cause cell death in a

controlled laboratory setting.

Methodology:

Cell Culture: Culture a suitable cell line (e.g., HepG2, a human liver cell line) in

appropriate media and conditions.

Compound Preparation: Prepare a stock solution of 3-Methylheptanenitrile in a suitable

solvent (e.g., DMSO) and make serial dilutions to the desired test concentrations.
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Exposure: Treat the cultured cells with the various concentrations of 3-
Methylheptanenitrile for a defined period (e.g., 24, 48, or 72 hours).

Viability Assessment: Use a cell viability assay, such as the MTT or MTS assay, to quantify

the percentage of viable cells compared to a vehicle control.

Data Analysis: Plot the cell viability against the compound concentration to determine the

IC50 (the concentration at which 50% of cell growth is inhibited).

3.2 Skin Irritation/Corrosion Assessment (Based on OECD Guideline 439)

Objective: To determine the potential of 3-Methylheptanenitrile to cause skin irritation.

Methodology (In Vitro):

Tissue Model: Utilize a reconstituted human epidermis (RhE) model.

Application: Apply a small amount of neat 3-Methylheptanenitrile to the surface of the

RhE tissue.

Incubation: Incubate for a specified period (e.g., 60 minutes).

Viability Measurement: After incubation and rinsing, assess the tissue viability using a

quantitative assay (e.g., MTT).

Classification: Classify the irritation potential based on the reduction in tissue viability

compared to negative and positive controls.
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Figure 2: General experimental workflows for toxicity assessment.

Safe Handling and Storage
4.1 Engineering Controls

Work with 3-Methylheptanenitrile should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

4.2 Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Skin Protection:

Wear a lab coat and appropriate gloves. Nitrile gloves may offer some protection against

splashes, but their breakthrough time for specific nitriles can be low. Consider using

thicker gloves or double-gloving for extended handling. Always inspect gloves for signs of

degradation.

Ensure full skin coverage; do not leave any skin exposed.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or high vapor concentrations, a NIOSH-approved respirator with an organic vapor

cartridge is recommended.

4.3 Handling Procedures

Avoid inhalation, ingestion, and contact with skin and eyes.

Use only in a well-ventilated area.

Keep away from heat, sparks, and open flames.

Ground and bond containers when transferring material to prevent static discharge.

Use non-sparking tools.

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

4.4 Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store separately from strong oxidizing agents, strong acids, and strong bases, as nitriles can

react vigorously with these substances.[2]
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First Aid Measures
Immediate action is crucial in the event of exposure to 3-Methylheptanenitrile.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Wash the skin with soap and water. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one to two glasses of water to

dilute the chemical. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Fire-Fighting and Accidental Release Measures
6.1 Fire-Fighting

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam. A

water spray can be used to cool fire-exposed containers.

Specific Hazards: 3-Methylheptanenitrile is expected to be a flammable liquid. Vapors may

travel to a source of ignition and flash back. Combustion may produce toxic fumes, including
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oxides of carbon and nitrogen, and hydrogen cyanide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

6.2 Accidental Release

Personal Precautions: Evacuate the area and eliminate all ignition sources. Wear

appropriate PPE as described in Section 4.2.

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

Containment and Cleanup:

For small spills, absorb the material with an inert, non-combustible absorbent material

(e.g., sand, vermiculite).

Place the contaminated material into a sealed, labeled container for disposal.

For large spills, dike the area to contain the spill and contact emergency services.

Stability and Reactivity
Chemical Stability: Assumed to be stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen cyanide.

This guide provides a framework for the safe handling of 3-Methylheptanenitrile based on

available data and the known hazards of similar aliphatic nitriles. It is imperative for all

personnel to exercise caution and adhere to established laboratory safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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